Cas no 111900-32-4 (trans-(1S,3R)-ACPD)

trans-(1S,3R)-ACPD structure
trans-(1S,3R)-ACPD structure
Product Name:trans-(1S,3R)-ACPD
CAS No:111900-32-4
MF:C7H11NO4
MW:173.166542291641
CID:136552
PubChem ID:104766
Update Time:2025-04-19

trans-(1S,3R)-ACPD Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3R)-
    • (1S,3R)-ACPD
    • 1-Amino-1,3-cyclopentanedicarboxylic acid
    • 1-Amino-1,3-dicarboxycyclopentane
    • 1-Aminocyclopentane-1S,3R-dicarboxylic acid
    • 1S,3R-ACPD
    • CB 1712
    • cis-ACPD
    • t-ACPD
    • trans-(1S,3R)-ACPD
    • trans-ACPD
    • ACPD (1S,3R)-
    • 1-amino-3-cyclopentanedicarboxylicaci(1s-cis)-
    • cb1712
    • 1-amino-1,3-cyclopentanedicarboxylicacid
    • 1-aminocyclopentane-1s,3r-dicarboxylicacid
    • TRANS-(1S,3R)-APCD >97% AGONIST FOR META BOTRO
    • trans-(1S,3R)-1-Amino-1,3-cyclopentanedicarboxylic acid
    • ACPD
    • A-155
    • BDBM66976
    • (1S,3S)-ACPD
    • 111900-32-4
    • Trans-()-ACP
    • cid_16218853
    • HY-100823
    • EU-0100097
    • Q27070808
    • Lopac0_000097
    • SDCCGSBI-0050085.P002
    • trans-( )-ACPD monohydrate
    • SR-01000597678-2
    • CCG-204192
    • CS-0020468
    • (1S,3S)-1-amino-1,3-cyclopentanedicarboxylic acid
    • SR-01000597678-1
    • AKOS017344535
    • LP00097
    • NCGC00024488-07
    • NCGC00024488-04
    • trans-( inverted question mark)-1-Amino-1,3-cyclopentanedicarboxylic acid
    • SR-01000597678
    • Tox21_500097
    • NCGC00024488-03
    • trans-( inverted question mark)-ACPD
    • CHEMBL34453
    • SR-01000075420-1
    • SR-01000075420
    • InChI=1/C7H11NO4/c8-7(6(11)12)2-1-4(3-7)5(9)10/h4H,1-3,8H2,(H,9,10)(H,11,12)/t4-,7+/m1/s1
    • 67684-64-4
    • Cis-1-aminocyclopentane-1,3-dicarboxylic acid
    • PDSP1_000813
    • SCHEMBL179741
    • 27-84-9
    • 1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S,3R)-
    • MLS002153209
    • NCGC00260782-01
    • trans-(y)-ACPD
    • 1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S-cis)-
    • (1S,3R)-1-ACPD
    • (+/-)-1-AMINOCYCLOPENTANE-cis-1,3-DICARBOXYLIC ACID
    • DTXSID50920608
    • HMS3260C16
    • (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid
    • J-500447
    • PDSP2_000800
    • SMR001230688
    • J-500459
    • (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid;hydrate
    • trans-(+/-)-ACPD
    • (1S,3R)-1-azanylcyclopentane-1,3-dicarboxylic acid;hydrate
    • C5b
    • YFYNOWXBIBKGHB-FBCQKBJTSA-
    • NCGC00024488-05
    • GTPL1365
    • A922982
    • 39026-63-6
    • trans-(?)-ACPD
    • DA-69023
    • TRANS-(1S 3R)-ACPD
    • Inchi: 1S/C7H11NO4/c8-7(6(11)12)2-1-4(3-7)5(9)10/h4H,1-3,8H2,(H,9,10)(H,11,12)/t4-,7+/m1/s1
    • InChI Key: YFYNOWXBIBKGHB-FBCQKBJTSA-N
    • SMILES: OC([C@@]1(CC[C@@H](C(=O)O)C1)N)=O

Computed Properties

  • Exact Mass: 173.069
  • Monoisotopic Mass: 173.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: White solid
  • Density: 1.452
  • Boiling Point: 352.7°Cat760mmHg
  • Flash Point: 167.1°C
  • Refractive Index: 1.563
  • Solubility: ethanol: 0.24 mg/mL
  • PSA: 100.62000
  • LogP: 0.35350
  • Solubility: Soluble in ethanol

trans-(1S,3R)-ACPD Security Information

  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: 26-36-36/37
  • RTECS:GY4060000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
  • Safety Term:S26-36-36/37

trans-(1S,3R)-ACPD Pricemore >>

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